N-[2-(2-fluorophenyl)ethyl]-4-(1-methyl-1H-imidazol-2-yl)-1-piperidinecarboxamide

• IUPAC Name: N-[2-(2-fluorophenyl)ethyl]-4-(1-methylimidazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H23FN4O/c1-22-13-10-20-17(22)15-7-11-23(12-8-15)18(24)21-9-6-14-4-2-3-5-16(14)19/h2-5,10,13,15H,6-9,11-12H2,1H3,(H,21,24)
• InChI Key: QAELCHYMWABYHX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2CCN(CC2)C(=O)NCCC3=CC=CC=C3F
• Molecular Formula: C18H23FN4O
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[2-(2-fluorophenyl)ethyl]-4-(1-methyl-1H-imidazol-2-yl)-1-piperidinecarboxamide often involves nucleophilic substitution reactions, reductive amination, and coupling reactions. For instance, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrated the feasibility of nucleophilic displacement of bromide with [18F]fluoride, showcasing a method that could potentially be adapted for the synthesis of N-[2-(2-fluorophenyl)ethyl]-4-(1-methyl-1H-imidazol-2-yl)-1-piperidinecarboxamide (Katoch-Rouse & Horti, 2003).

Molecular Structure Analysis

The molecular structure of compounds related to N-[2-(2-fluorophenyl)ethyl]-4-(1-methyl-1H-imidazol-2-yl)-1-piperidinecarboxamide often features complex arrangements conducive to interaction with biological targets. X-ray crystallography and computational methods like Density Functional Theory (DFT) have been used to elucidate the structure, showing the importance of precise molecular conformation for activity. For example, the structural analysis of 6-(2-Fluorophenyl)-N-(p-tolyl)imidazo[1,2-a]pyridine-2-carboxamide revealed insights into its molecular conformation and intermolecular interactions (Qin et al., 2019).

Chemical Reactions and Properties

The chemical reactions involving N-[2-(2-fluorophenyl)ethyl]-4-(1-methyl-1H-imidazol-2-yl)-1-piperidinecarboxamide derivatives often include fluorination, amidation, and coupling reactions. These reactions highlight the compound's reactivity and potential for derivatization. The synthesis and characterization of various derivatives, such as those involving fluoropyridinyl and quinazolinyl moieties, showcase the compound's versatility and potential for further chemical manipulation (Babu, Srinivasulu, & Kotakadi, 2015).